Cas no 1261535-01-6 (3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine)

• Product Name: 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine
• CAS No: 1261535-01-6
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 4982553
• Update Time: 2025-05-23

3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)10-4-9(5-11(17)6-10)12(19)8-2-1-3-18-7-8/h1-7H,17H2
• InChI Key： LHLUYVHLDLVLTK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(C2C=NC=CC=2)=O)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 2.4
• Topological Polar Surface Area: 56

Additional information on 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine

Comprehensive Overview of 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261535-01-6)

The compound 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261535-01-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring and a trifluoromethyl group, makes it a valuable building block for the synthesis of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine is its versatility in organic synthesis. The presence of both an amino group and a benzoyl moiety allows for a wide range of chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its use in the development of small-molecule inhibitors, fluorescent probes, and catalysts, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for trifluoromethylated compounds like 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine has surged, driven by their enhanced metabolic stability and bioavailability. These properties are particularly relevant in the design of next-generation therapeutics, a topic frequently searched in academic and industrial databases. The compound's CAS No. 1261535-01-6 is often cited in patents and research papers, highlighting its importance in cutting-edge scientific endeavors.

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The safety profile and handling guidelines for 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine are also critical points of interest. While not classified as hazardous, proper storage conditions (e.g., dry, cool environments) and personal protective equipment (PPE) are recommended to maintain its integrity. These precautions align with broader industry standards and are frequently discussed in laboratory safety forums and chemical handling guides.

In conclusion, 3-(3-Amino-5-(trifluoromethyl)benzoyl)pyridine (CAS No. 1261535-01-6) represents a pivotal compound in modern chemical research. Its structural uniqueness and functional diversity make it a cornerstone for innovations in pharmaceuticals, agrochemicals, and beyond. As the scientific community continues to explore its potential, this molecule is poised to play an even greater role in addressing global challenges in health and sustainability.